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Compound of Interest

Compound Name: 2,3,5-Triiodobenzoic acid

Cat. No.: B023451

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 2,3,5-
Triiodobenzoic Acid (TIBA), a well-known auxin transport inhibitor. The information is curated
to support research, scientific, and drug development applications, with a focus on data
presentation, experimental protocols, and the visualization of key concepts.

Core Data Presentation

Quantitative data on the solubility and stability of 2,3,5-Triiodobenzoic Acid is summarized
below. It is important to note that while qualitative descriptions are abundant, precise
guantitative data is limited in publicly available literature.

Solubility Data

2,3,5-Triilodobenzoic acid is generally characterized by its low solubility in water and higher
solubility in organic solvents.[1][2] The presence of three iodine atoms on the benzoic acid
structure contributes to its hydrophobic nature.[1] The solubility of TIBA can be influenced by
temperature and pH.[1] Its sodium salt, in contrast, is highly soluble in water.
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. Solubility Quantitative Value
Solvent/Condition L ) . Source(s)
Description (if available)

Insoluble / Slightly

Water 0.028 g/L (Predicted) [2][3]14]

Soluble
Ethanol Very Soluble Not specified [2][4]
Methanol Soluble 5% (50 mg/mL) [4]
Ether Very Soluble Not specified [4]
Dichloromethane Soluble Not specified [1]
Benzene Slightly Soluble Not specified [4]
Sodium Hydroxide -

Soluble Not specified [2]
(NaOH)
Potassium Hydroxide N

Soluble Not specified [2]

(KOH)

Stability Data

2,3,5-Trilodobenzoic acid is a stable crystalline solid under standard conditions.[1] Howeuver, it
is sensitive to light and has a recommended shelf life of 24 to 60 months when stored properly
in a cool, dry, and dark environment.[5]
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Decomposition

Condition Stability Profile Source(s)
Products

Stable under normal Not applicable under

Storage N [1]
conditions. normal storage.

Recommended

storage at 4°C,

protected from light.

Shelf life of 24-60

months with proper [5]

storage.

Sensitive to UV light;
Light Exposure photodegradation can

occur.

Not fully characterized

in available literature.

Decomposes upon
Thermal Stress )
heating.

Carbon monoxide
(CO), Carbon dioxide
(C0O2), Hydrogen
iodide (HI).

[3]

Stability is influenced
Aqueous Solution by pH and

temperature.

Hydrolysis products

may include various
deiodinated and [6]
hydroxylated benzoic

acids.

Aqueous stock
solutions of the
sodium salt are
recommended to be
stored at -20°C for up
to 1 month or -80°C
for up to 6 months,

protected from light.

Experimental Protocols
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Detailed methodologies for determining the solubility and stability of 2,3,5-Triiodobenzoic Acid
are outlined below. These are generalized protocols that can be adapted for specific
experimental needs.

Determination of Aqueous and Organic Solubility
(Shake-Flask Method)

This protocol is a standard method for determining the solubility of a compound in various
solvents.

Preparation: Add an excess amount of 2,3,5-Triiodobenzoic Acid to a known volume of the
desired solvent (e.g., water, ethanol, methanol) in a sealed, screw-cap vial or flask.

» Equilibration: Agitate the mixture at a constant temperature (e.g., 25°C) using a mechanical
shaker or magnetic stirrer for a sufficient period (typically 24-48 hours) to ensure equilibrium
is reached.

o Phase Separation: Cease agitation and allow the undissolved solid to settle. If necessary,
centrifuge the sample to ensure a clear supernatant.

o Sampling: Carefully withdraw a known volume of the clear, saturated supernatant.

e Quantification: Analyze the concentration of 2,3,5-Trilodobenzoic Acid in the supernatant
using a validated analytical method, such as High-Performance Liquid Chromatography
(HPLC) with UV detection.

o Calculation: The solubility is calculated from the measured concentration in the saturated
solution and is typically expressed in mg/mL or g/L.

Assessment of Chemical Stability (HPLC-Based Method)

This protocol outlines a method for evaluating the stability of 2,3,5-Triiodobenzoic Acid under
various stress conditions.

o Sample Preparation: Prepare stock solutions of 2,3,5-Triiodobenzoic Acid in a suitable
solvent. For forced degradation studies, prepare separate solutions in acidic (e.g., 0.1 N
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HCI), basic (e.g., 0.1 N NaOH), and neutral (water or buffer) conditions. Also, prepare a
solution for oxidative stress (e.g., 3% H203).

e Stress Conditions:

o Hydrolytic Stability: Incubate the acidic, basic, and neutral solutions at a controlled
temperature (e.g., 60°C) for a defined period.

o Oxidative Stability: Incubate the solution with hydrogen peroxide at room temperature or a
slightly elevated temperature.

o Photostability: Expose a solution of the compound to a controlled light source (e.g., UV
lamp) for a specified duration, with a control sample kept in the dark.

o Time-Point Sampling: At predetermined time intervals (e.g., 0, 2, 4, 8, 24 hours), withdraw an
aliquot from each stressed sample. Neutralize the acidic and basic samples before analysis.

o HPLC Analysis: Analyze the samples using a validated stability-indicating HPLC method.
This method should be capable of separating the intact 2,3,5-Triiodobenzoic Acid from its
degradation products.

o Data Analysis: Quantify the amount of remaining 2,3,5-Triiodobenzoic Acid at each time
point. The degradation rate can be determined by plotting the concentration of the parent
compound against time.

Mandatory Visualizations

Signaling Pathway: Inhibition of Auxin Transport by
2,3,5-Trilodobenzoic Acid

2,3,5-Triilodobenzoic Acid is a well-established inhibitor of polar auxin transport, a crucial
process for plant growth and development. It is believed to interfere with the function of PIN-
FORMED (PIN) proteins, which are auxin efflux carriers.
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Caption: Mechanism of 2,3,5-Triiodobenzoic Acid (TIBA) mediated inhibition of polar auxin

transport.

Experimental Workflow: Solubility Determination

The following diagram illustrates a typical workflow for determining the solubility of 2,3,5-

Triiodobenzoic Acid.
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Start: Solubility Determination
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Caption: A generalized workflow for the experimental determination of solubility.

Logical Relationship: Factors Affecting Stability
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This diagram illustrates the key factors that can influence the stability of 2,3,5-Triiodobenzoic
Acid.

Stability of
2,3,5-Triiodobenzoic Acid

T

Temperature Light Exposure (UV) pH (in solution) Presence of Oxidants Moisture/Humidity

Click to download full resolution via product page

Caption: Key environmental factors influencing the stability of 2,3,5-Triiodobenzoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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